Cas no 2185590-03-6 (methyl 4-{[3-(2H-1,2,3-triazol-2-yl)azetidin-1-yl]sulfonyl}benzoate)

Methyl 4-{[3-(2H-1,2,3-triazol-2-yl)azetidin-1-yl]sulfonyl}benzoate is a specialized sulfonamide-based compound featuring a triazole-substituted azetidine moiety. Its structure combines a sulfonyl linker with a benzoate ester, offering versatility in synthetic applications, particularly in medicinal chemistry and drug discovery. The presence of the 1,2,3-triazole group enhances potential bioactivity, making it a valuable intermediate for targeting biological pathways involving heterocyclic interactions. The azetidine ring contributes to conformational rigidity, which can improve binding affinity in receptor studies. This compound is suitable for further functionalization, enabling the development of novel pharmacophores or materials with tailored properties. Its stability and synthetic accessibility make it a practical choice for research applications.

methyl 4-{[3-(2H-1,2,3-triazol-2-yl)azetidin-1-yl]sulfonyl}benzoate structure

2185590-03-6 structure

Product Name:methyl 4-{[3-(2H-1,2,3-triazol-2-yl)azetidin-1-yl]sulfonyl}benzoate

CAS No:2185590-03-6

MF:C₁₃H₁₄N₄O₄S

MW:322.339661121368

CID:5337827

Update Time:2025-06-09

methyl 4-{[3-(2H-1,2,3-triazol-2-yl)azetidin-1-yl]sulfonyl}benzoate Chemical and Physical Properties

Names and Identifiers

- methyl 4-((3-(2H-1,2,3-triazol-2-yl)azetidin-1-yl)sulfonyl)benzoate
- methyl 4-[3-(triazol-2-yl)azetidin-1-yl]sulfonylbenzoate
- methyl 4-{[3-(2H-1,2,3-triazol-2-yl)azetidin-1-yl]sulfonyl}benzoate
- Inchi： 1S/C13H14N4O4S/c1-21-13(18)10-2-4-12(5-3-10)22(19,20)16-8-11(9-16)17-14-6-7-15-17/h2-7,11H,8-9H2,1H3
- InChI Key： HCSZEUMRXNIZBH-UHFFFAOYSA-N
- SMILES： S(C1C=CC(C(=O)OC)=CC=1)(N1CC(C1)N1N=CC=N1)(=O)=O

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 7
Heavy Atom Count: 22
Rotatable Bond Count: 5
Complexity: 501
XLogP3: 0.7
Topological Polar Surface Area: 103

methyl 4-{[3-(2H-1,2,3-triazol-2-yl)azetidin-1-yl]sulfonyl}benzoate Pricemore >>

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Life Chemicals	F6482-3567-2μmol	methyl 4-{[3-(2H-1,2,3-triazol-2-yl)azetidin-1-yl]sulfonyl}benzoate	2185590-03-6	2μmol	$57.0	2023-09-08
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